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Compound of Interest

1-Isopropyl-1H-pyrazole-4-
Compound Name:
carboxylic acid

Cat. No.: B1349486

An In-depth Technical Guide to 1-Isopropyl-1H-
pyrazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Isopropyl-1H-pyrazole-4-carboxylic acid (CAS No: 436096-96-7) is a substituted pyrazole
derivative that serves as a crucial building block in the synthesis of a variety of compounds,
particularly in the agrochemical and pharmaceutical industries.[1][2] Its structural features,
including the N-isopropyl group and the carboxylic acid moiety on the pyrazole ring, impart
specific chemical properties that make it a versatile intermediate for creating more complex
molecules with desired biological activities. This guide provides a comprehensive overview of
its known physical and chemical properties, general experimental protocols for its synthesis
and analysis, and insights into its applications.

Chemical and Physical Properties

1-Isopropyl-1H-pyrazole-4-carboxylic acid is typically available as a white to off-white
crystalline powder.[1] While specific experimental data for some physical properties like melting
point, boiling point, and pKa are not readily available in public literature, a summary of its
known and predicted properties is presented below.
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Data Presentation: Properties of 1-lsopropyl-1H-pyrazole-4-carboxylic acid

Property

Value

Source(s)

IUPAC Name

1-(propan-2-yl)-1H-pyrazole-4-

carboxylic acid

Synonyms

1-Isopropylpyrazole-4-
carboxylate, 1-propan-2-

ylpyrazole-4-carboxylate

[3]

CAS Number

436096-96-7

[2]

Molecular Formula

C7H10N202

[1](2]

Molecular Weight

154.17 g/mol

[1](2]

Appearance

White to off-white crystalline

powder

[1]

Melting Point

Data not available. Estimated
to be in the range of 150-
200°C based on similar

pyrazole carboxylic acids.

Boiling Point

Data not available. Likely to
decompose before boiling at

atmospheric pressure.

Solubility

The carboxylic acid group
enhances solubility in polar
solvents.[1] Specific aqueous

solubility data is not available.

pKa

Data not available. Estimated
to be in the range of 3-5 for the
carboxylic acid proton, typical

for carboxylic acids.

Purity

> 95% (by NMR)

[1]

Storage Conditions

0-8°C, keep in a dry, well-

ventilated place.

[1](2]
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Structure:
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. leads to Succinate Dehydrogenase
used in Inhibitor (SDHI)
1-Isopropyl-1H-pyrazole- )

Ethyl Formate +
Diethyl Malonate

Claisen Condensation
(Base, e.g., NaOEt)

Diethyl 2-(hydroxymethylene)malonate

Reaction with
Isopropylhydrazine

Diethyl 1-isopropyl-1H-pyrazole-
4,5-dicarboxylate (Isomer Mixture)

'

Hydrolysis & Decarboxylation
(e.g., NaOH, then H+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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